Cas no 69580-81-0 (L-Valine, N-(cyclohexylmethyl)-, cyano(3-phenoxyphenyl)methyl ester)

• Product Name: L-Valine, N-(cyclohexylmethyl)-, cyano(3-phenoxyphenyl)methyl ester
• CAS No: 69580-81-0
• MF: C₂₆H₃₂N₂O₃
• MW: 420.543887138367
• CID: 391621
• Update Time: 2024-01-29

L-Valine, N-(cyclohexylmethyl)-, cyano(3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-(cyclohexylmethyl)-, cyano(3-phenoxyphenyl)methyl ester

• Inchi： 1S/C26H32N2O3/c1-19(2)25(28-18-20-10-5-3-6-11-20)26(29)31-24(17-27)21-12-9-15-23(16-21)30-22-13-7-4-8-14-22/h4,7-9,12-16,19-20,24-25,28H,3,5-6,10-11,18H2,1-2H3/t24?,25-/m0/s1
• InChI Key： KIJKEIMNFPAKIG-BBMPLOMVSA-N
• SMILES： C(OC(C#N)C1=CC=CC(OC2=CC=CC=C2)=C1)(=O)[C@H](C(C)C)NCC1CCCCC1

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 547.3±50.0 °C(Predicted)
• pka: 7.27±0.39(Predicted)